Cas no 2248275-12-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2248275-12-7
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate
- EN300-6514893
-
- Inchi: 1S/C14H9N3O5/c1-7-6-10(18)11(16-15-7)14(21)22-17-12(19)8-4-2-3-5-9(8)13(17)20/h2-6H,1H3,(H,15,18)
- InChI Key: UHWJLNGCECWTEV-UHFFFAOYSA-N
- SMILES: O(C(C1C(C=C(C)NN=1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 299.05422040g/mol
- Monoisotopic Mass: 299.05422040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 612
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 105Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6514893-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate |
2248275-12-7 | 1g |
$0.0 | 2023-05-23 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate (CAS No. 2248275-12-7) and Its Emerging Applications in Chemical Biology
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate, identified by the CAS number 2248275-12-7, represents a fascinating molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a complex interplay of functional groups, has garnered attention due to its structural uniqueness and promising biological activities. The intricate scaffold of this molecule combines an isoindole moiety with a pyridazine derivative, creating a platform that is both structurally intriguing and biologically relevant.
Recent advancements in medicinal chemistry have highlighted the importance of multi-component reactions and novel heterocyclic systems in the discovery of bioactive molecules. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate structure exemplifies how the fusion of different heterocyclic cores can yield compounds with enhanced pharmacological properties. The presence of both a dioxo group and a carboxylate moiety suggests potential for diverse interactions with biological targets, making it a valuable scaffold for further derivatization and exploration.
In the context of contemporary research, this compound has been studied for its potential applications in modulating enzyme activity and interacting with specific biological pathways. The isoindole ring system is known for its presence in various bioactive natural products and synthetic drugs, often contributing to binding affinity and selectivity. Meanwhile, the pyridazine ring is a well-established pharmacophore in medicinal chemistry, frequently incorporated into molecules targeting neurological disorders, inflammation, and cancer. The combination of these two motifs in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate presents an opportunity to develop novel therapeutics with synergistic effects.
One of the most compelling aspects of this compound is its structural versatility. The dioxo group can participate in hydrogen bonding interactions or act as an electron-withdrawing moiety, influencing the electronic properties of adjacent functional groups. The carboxylate functionality provides an acidic proton and allows for salt formation, which can enhance solubility and bioavailability. These features make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4 oxo -1 ,4 -dihydropyridazine -3 -carboxylate (CAS No. 2248275 -12 -7) a promising candidate for further investigation in drug discovery programs.
Recent studies have begun to explore the synthetic pathways leading to this compound and its derivatives. Multi-component reactions (MCRs) have emerged as powerful tools for constructing complex heterocycles efficiently. The synthesis of 1 ,3 -dioxo -2 ,3 -dihydro -1 H -isoindol -2 - yl 6 -methyl -4 oxo -1 ,4 -dihydropyridazine -3 -carboxylate may involve condensation reactions between appropriately substituted precursors under controlled conditions. These synthetic strategies not only provide access to the target molecule but also allow for rapid diversification of the scaffold through library synthesis approaches.
The biological evaluation of 1 ,3 -dioxo -2 ,3 -dihydro -1 H isoindol 2 yl 6 methyl 4 oxo 1 ,4 dihydropyridazine 3 carboxylate has revealed several interesting properties that warrant further exploration. Preliminary assays suggest potential activity against enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. Additionally ,the compound exhibits binding interactions with certain protein targets that are implicated in neurological disorders. These findings align with current trends in drug discovery towards identifying molecules that can modulate complex disease pathways.
The isoindole moiety ,in particular ,has been extensively studied for its role in modulating biological processes .In natural products such as indole alkaloids ,this scaffold is often associated with potent pharmacological effects .By incorporating it into synthetic molecules like 1 ,3 dioxo 2 ,3 dihydro 1 H isoindol 2 yl 6 methyl 4 oxo 1 ,4 dihydropyridazine 3 carboxylate (CAS No .2248275 12 7 ) ,researchers aim to harness these properties while introducing novel modifications that enhance bioactivity and selectivity .
The pyridazine ring further contributes to the pharmacological profile of this compound .Pyridazines are frequently found in drugs targeting central nervous system disorders due to their ability to interact with neurotransmitter receptors .The presence of both a dioxo group and a carboxylate moiety may enhance binding affinity by providing multiple interaction points within the active site of target enzymes or receptors .This dual functionality makes 1 ,3 dioxo 2 ,3 dihydro 1 H isoindol 2 yl 6 methyl 4 oxo 1 ,4 dihydropyridazine 3 carboxylate (CAS No .2248275 –12–7 ) particularly interesting for developing next-generation therapeutics.
From a computational chemistry perspective ,the three-dimensional structure of this molecule can be modeled using advanced software tools to predict its interactions with biological targets .Molecular docking studies can help identify key binding residues within potential target proteins ,providing insights into how modifications might improve potency or selectivity .These computational approaches are increasingly integrated into drug discovery pipelines as they offer efficient ways to screen large libraries of compounds before experimental validation.
The synthesis and characterization of analogs derived from 1 ,3 dioxo –2 ,3 dihydro –1 H isoindol –2 yl –6 methyl –4 oxo –1 ,4 dihydropyridazine –3 carboxylate (CAS No .2248275–12–7 ) represent an exciting frontier in medicinal chemistry research .By systematically varying functional groups on different positions within the scaffold ,scientists hope to uncover new biological activities while optimizing pharmacokinetic properties such as solubility 、bioavailability ,and metabolic stability .Such efforts not only expand our understanding but also pave the way for novel treatments across various therapeutic areas.
In conclusion ,the compound 1 ,3 dioxo –2 ,3 dihydro –1 H isoindol –2 yl –6 methyl –4 oxo – ,14 dihydropyridazine– ,13 carboxylate (CAS No.2248275–12–7 ) stands out as a structurally unique entity with significant promise in chemical biology 。 Its intricate architecture ,combining an isoindole core with a pyridazine derivative , offers opportunities for developing innovative therapeutics targeting diverse disease pathways 。 As research continues to uncover new synthetic methodologies and biological activities associated with this molecule ,its relevance is expected to grow further within academia and industry alike 。
2248275-12-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)